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Introduction

The production of reactive oxygen species (ROS) is a rapid and crucial event in plant innate
immunity, triggered by the perception of pathogen-associated molecular patterns (PAMPS).
One of the most well-characterized PAMPs is flagellin, a major protein component of bacterial
flagella. A conserved 22-amino acid epitope of flagellin, known as flg22, is recognized by the
plant pattern recognition receptor (PRR) FLAGELLIN-SENSING 2 (FLS2). This recognition
initiates a signaling cascade that leads to a burst of ROS in the apoplast, the space outside the
plasma membrane. This technical guide provides an in-depth overview of the core mechanisms
of flg22-induced ROS production, detailed experimental protocols for its measurement, and
guantitative data to facilitate reproducible research in this area.

The Core Signaling Pathway of Flg22-Induced ROS
Production

The perception of flg22 by FLS2 initiates a series of molecular events culminating in the
activation of the NADPH oxidase RESPIRATORY BURST OXIDASE HOMOLOG D (RBOHD),
the primary enzyme responsible for the apoplastic ROS burst in response to flg22.[1][2] The
key components and steps in this signaling pathway are outlined below.
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1. Ligand Perception and Receptor Complex Formation: The process begins with the binding of
flg22 to the leucine-rich repeat (LRR) ectodomain of FLS2.[3] This binding event induces a
conformational change in FLS2, promoting its association with another LRR receptor-like
kinase, BRI1-ASSOCIATED KINAS 1 (BAK1).[1][3] The formation of the FLS2-BAK1
heterodimer is a critical early step in the signaling cascade.[1][3]

2. Activation of Receptor-Like Cytoplasmic Kinases (RLCKS): Prior to flg22 perception, FLS2 is
associated with the RLCK, BOTRYTIS-INDUCED KINASE 1 (BIK1).[4] Upon formation of the
FLS2-BAK1 complex, BIK1 is phosphorylated and released from the receptor complex.[4]
Activated BIK1 is a key transducer of the signal from the receptor complex to downstream
components.

3. Phosphorylation and Activation of RBOHD: Activated BIK1 directly phosphorylates the N-
terminal region of RBOHD.[1] This phosphorylation is a crucial step for the activation of
RBOHD's NADPH oxidase activity.

4. The Role of Calcium: Flg22 perception also triggers a rapid influx of calcium ions (Ca2+) into
the cytosol.[5] This cytosolic calcium elevation is essential for the initiation and regulation of the
apoplastic ROS burst.[5] Calcium-dependent protein kinases (CDPKSs) are thought to play a
role in this process, potentially by also phosphorylating RBOHD.

5. MAPK Cascade Activation: Downstream of the FLS2-BAK1 receptor complex, a mitogen-
activated protein kinase (MAPK) cascade is activated. This typically involves MEKK1,
MKK4/MKK5, and MPK3/MPKG®6.[6] While the MAPK cascade is a key component of flg22-
induced immune responses, its direct role in regulating the ROS burst is still under
investigation, with some studies suggesting it may function in parallel to the ROS-producing
pathway.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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